2-Pyrazinecarboxylic acid, 5-(fluoromethyl)-, methyl ester

• CAS RN: 1262803-65-5
• Molecular Formula: C7H7FN2O2
• Molecular Weight: 170.14 g/mol
• IUPAC Name: methyl 5-(fluoromethyl)pyrazine-2-carboxylate
• InChI: InChI=1S/C7H7FN2O2/c1-12-7(11)6-4-9-5(2-8)3-10-6/h3-4H,2H2,1H3
• InChI Key: WOZLOPJNKMGHBE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=C(N=C1)CF

Description

2-Pyrazinecarboxylic acid, 5-(fluoromethyl)-, methyl ester is a useful research compound. Its molecular formula is C7H7FN2O2 and its molecular weight is 170.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 5-(hydroxymethyl)pyrazine-2-carboxylate (0.64 g) in THF (20 mL) was added triethylamine (2.30 g) and the solution was cooled to 0° C. Triethylamine trihydrofluoride (1.22 g) was then added followed by nonafluorobutanesulfonyl fluoride (2.28 g) dropwise over 5 mins. After warming to RT and stirring for 2 h, NaHCO3 (sat., aq., 100 mL) was added, and the mixture was extracted with EtOAc (2×50 mL). The combined organic portions were dried over MgSO4, evaporated, and purified by silica gel chromatography (5% to 50% EtOAc in hexane) to afford the title compound (94 mg). 1H NMR (400 MHz, CDCl3) δ ppm 4.07 (s, 3 H), 5.67 (d, J=46.5 Hz, 2 H), 8.89 (s, 1 H), 9.28 (s, 1 H)